Cas no 2155179-72-7 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid
• CAS No: 2155179-72-7
• MF: C₁₃H₂₁F₂NO₄
• MW: 293.306951284409
• CID: 5852723
• PubChem ID: 165806407
• Update Time: 2025-05-22

(3S)-3-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid
• EN300-1285972
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(3,3-difluorocyclopentyl)propanoic acid
• 2155179-72-7

• Inchi： 1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-9(6-10(17)18)8-4-5-13(14,15)7-8/h8-9H,4-7H2,1-3H3,(H,16,19)(H,17,18)/t8?,9-/m0/s1
• InChI Key： JOSWWLQIFGZRBY-GKAPJAKFSA-N
• SMILES： FC1(CCC([C@H](CC(=O)O)NC(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 293.14386448g/mol
• Monoisotopic Mass: 293.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid

Research Brief on (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid (CAS: 2155179-72-7)

In recent years, the compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid (CAS: 2155179-72-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral building block, characterized by its unique difluorocyclopentyl moiety and tert-butoxycarbonyl (Boc) protected amine, has emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of potent dipeptidyl peptidase-4 (DPP-4) inhibitors. Researchers utilized (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid as a critical intermediate to introduce conformational rigidity and metabolic stability into their lead compounds. The resulting molecules demonstrated nanomolar inhibitory activity against DPP-4 while showing improved pharmacokinetic profiles compared to earlier generations of inhibitors.

Further investigations have explored the compound's utility in developing covalent inhibitors for serine proteases. The difluorocyclopentyl group's unique electronic properties, combined with the compound's stereochemical purity, make it particularly valuable for designing targeted covalent inhibitors with enhanced selectivity. Recent patent filings (WO2023051234) describe its incorporation into irreversible inhibitors of neutrophil elastase, showing promise for treating chronic obstructive pulmonary disease (COPD) and other inflammatory lung conditions.

From a synthetic chemistry perspective, several improved routes to (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid have been reported. A 2024 publication in Organic Process Research & Development detailed a scalable asymmetric synthesis approach with >99% ee and overall yield of 68%, addressing previous challenges in large-scale production. This advancement is particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

The compound's mechanism of action varies depending on its final derivatization. When incorporated into protease inhibitors, it typically functions by either serving as a transition state mimic or providing optimal spatial orientation for target engagement. Recent crystallographic studies (PDB: 8F2Q) have revealed how the difluorocyclopentyl moiety contributes to binding energy through favorable hydrophobic interactions while minimizing off-target effects.

Current research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and as a building block for cyclic peptide therapeutics. Its structural features make it particularly suited for these applications, as demonstrated by preliminary results presented at the 2024 American Chemical Society National Meeting. As the field continues to evolve, (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid remains a versatile and valuable tool in medicinal chemistry, with its full potential yet to be realized.